molecular formula C11H14O2 B8392100 4-(3-Methoxypropyl)benzaldehyde

4-(3-Methoxypropyl)benzaldehyde

Cat. No.: B8392100
M. Wt: 178.23 g/mol
InChI Key: BTVQMESDVDYGAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Methoxypropyl)benzaldehyde is a substituted benzaldehyde derivative featuring a methoxypropyl group (-O-CH₂CH₂CH₂-OCH₃) at the para position of the aromatic ring. Benzaldehyde derivatives are pivotal in organic synthesis, serving as intermediates for pharmaceuticals, agrochemicals, and fragrances. The methoxypropyl substituent confers unique electronic and steric properties, influencing reactivity and physical characteristics.

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

4-(3-methoxypropyl)benzaldehyde

InChI

InChI=1S/C11H14O2/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7,9H,2-3,8H2,1H3

InChI Key

BTVQMESDVDYGAU-UHFFFAOYSA-N

Canonical SMILES

COCCCC1=CC=C(C=C1)C=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features

Key structural analogs include:

  • 4-Cyclopropyl-3-methoxybenzaldehyde (CAS 1782896-38-1): A cyclopropyl group replaces the methoxypropyl chain, with an additional methoxy group at the meta position .
  • 4-(Cyclopropylmethoxy)benzaldehyde : Contains a cyclopropylmethoxy (-O-CH₂-cyclopropyl) substituent .
  • 4-[18F]Fluorobenzaldehyde : Fluorine-18 radiolabeled derivative used in radiopharmaceutical synthesis .
  • 3-Methylbenzaldehyde : A simple alkyl-substituted benzaldehyde with a methyl group at the meta position .
Table 1: Structural and Physical Properties
Compound Molecular Formula Molar Mass (g/mol) Density (g/cm³) Boiling Point (°C) Key Applications
4-(3-Methoxypropyl)benzaldehyde* C₁₁H₁₄O₂ 178.23† ~1.10 (predicted) ~300 (predicted) Organic synthesis, intermediates
4-Cyclopropyl-3-methoxybenzaldehyde C₁₁H₁₂O₂ 176.21 1.151 290.4 Pharmaceutical intermediates
4-[18F]Fluorobenzaldehyde C₇H₅F[18F]O 142.12 (non-radioactive) N/A N/A Radiopharmaceutical imaging
3-Methylbenzaldehyde C₈H₈O 120.15 1.017 199 Reference standard, flavorants

*Predicted values based on analogous compounds.
†Calculated from molecular formula.

Reactivity and Electronic Effects

  • Electron-Donating Substituents : The methoxy group in 4-(3-Methoxypropyl)benzaldehyde activates the aromatic ring toward electrophilic substitution, directing incoming groups to the ortho/para positions. This contrasts with electron-withdrawing groups (e.g., -Br in 4-(Bromomethyl)benzaldehyde ), which deactivate the ring.
  • Radiolabeling Potential: Unlike 4-[18F]fluorobenzaldehyde, which is used in positron emission tomography (PET) tracers , the methoxypropyl variant lacks inherent radiolabeling utility but may serve as a precursor for functionalized probes.

Research Findings and Trends

  • Synthetic Efficiency : Yields for analogs like 4-[18F]fluorobenzaldehyde reach 76% in radiopharmaceutical applications , suggesting optimized protocols could be adapted for 4-(3-Methoxypropyl)benzaldehyde.
  • Thermal Stability : Predicted higher boiling points for methoxypropyl derivatives (~300°C) versus methyl or cyclopropyl analogs (e.g., 199°C for 3-methylbenzaldehyde ) align with increased molecular weight and van der Waals interactions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.